Arsenic oxidearsenous trioxide

• CAS No.: 1327-53-3
• Product Name: Arsenic oxidearsenous trioxide
• Molecular Formula: As₂O₃
• Molecular Weight: 197.841 g/mol
• IUPAC Name: arsenic(3+);oxygen(2-)
• Standard InChI: InChI=1S/2As.3O/q2*+3;3*-2
• Standard InChIKey: QTLQKAJBUDWPIB-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[As+3].[As+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[As+3].[As+3]
• Physical Description: Solid
• Description: Arsenic Trioxide is a small-molecule arsenic compound with antineoplastic activity. The mechanism of action of arsenic trioxide is not completely understood. This agent causes damage to or degradation of the promyelocytic leukemia protein/retinoic acid receptor-alpha (PML/RARa) fusion protein; induces apoptosis in acute promyelocytic leukemia (APL) cells and in many other tumor cell types; promotes cell differentiation and suppresses cell proliferation in many different tumor cell types; and is pro-angiogenic. (NCI04); An inorganic compound with the chemical formula As2O3 that is used for the treatment of ACUTE PROMYELOCYTIC LEUKEMIA in patients who have relapsed from, or are resistant to, conventional drug therapy.
• Solubility: 17000 mg/L (at 16 °C)
• Synonyms: arsenic oxide (As2O3); arsenic oxide (As4O6); arsenic trioxide; arsenic(III) oxide; arsenolite; arsenous anhydride; As2O3; As4O6; diarsenic trioxide; naonobin; Tetra Arsenic Hexaoxide; Tetra Arsenic Oxide; tetra-arsenic hexaoxide; tetra-arsenic oxide; tetraarsenic hexaoxide; tetraarsenic oxide; Trisenox; Trixenox
• PubChem Compound: 14888
• Last Modified: Dec 23 2021